Cas no 104269-03-6 (10-(3-Spiro[2,3,4,4a,5,6,8,8a-octahydro-1H-naphthalene-7,3'-piperidine]-1'-ylpropyl)phenothiazine;hydrochloride)

• Product Name: 10-(3-Spiro[2,3,4,4a,5,6,8,8a-octahydro-1H-naphthalene-7,3'-piperidine]-1'-ylpropyl)phenothiazine;hydrochloride
• CAS No: 104269-03-6
• MF: C₂₉H₃₉ClN₂S
• MW: 483.15136551857
• CID: 215958
• Update Time: 2023-08-03

10-(3-Spiro[2,3,4,4a,5,6,8,8a-octahydro-1H-naphthalene-7,3'-piperidine]-1'-ylpropyl)phenothiazine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Spiro[naphthalene-2(1H),4'-piperidine],octahydro-1'-[3-(10H-phenothiazin-10-yl)propyl]-, hydrochloride (1:1)
• Spiro[naphthalene-2(1H),4'-piperidine],octahydro-1'-(3-phenothiazin-10-ylpropyl)-, hydrochloride (7CI)
• 10-(3-spiro[2,3,4,4a,5,6,8,8a-octahydro-1H-naphthalene-7,3'-piperidine]-1'-ylpropyl)phenothiazine,hydrochloride
• 10-(3-Spiro[2,3,4,4a,5,6,8,8a-octahydro-1H-naphthalene-7,3'-piperidine]-1'-ylpropyl)phenothiazine;hy
• 10-(3-Spiro[2,3,4,4a,5,6,8,8a-octahydro-1H-naphthalene-7,3'-piperidine]-1'-ylpropyl)phenothiazine;hydrochloride

• Inchi： 1S/C29H38N2S.ClH/c1-2-10-24-21-29(17-15-23(24)9-1)16-7-18-30(22-29)19-8-20-31-25-11-3-5-13-27(25)32-28-14-6-4-12-26(28)31;/h3-6,11-14,23-24H,1-2,7-10,15-22H2;1H
• InChI Key： QHRQFOQBMFJFSN-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCCN1CCCC2(C1)CCC1CCCCC1C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 602
• Topological Polar Surface Area: 31.8

Experimental Properties

• PSA: 31.78000
• LogP: 8.55680